Cas no 2870681-72-2 (1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- )

• Product Name: 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)-
• CAS No: 2870681-72-2
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 5563658
• Update Time: 2025-05-21

1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(methylsulfonyl)-1H-pyrazole-5-carboxaldehyde (ACI)
• 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)-

• Inchi： 1S/C6H8N2O3S/c1-8-5(4-9)3-6(7-8)12(2,10)11/h3-4H,1-2H3
• InChI Key： BKHAJHNVUJIGNV-UHFFFAOYSA-N
• SMILES： O=CC1N(C)N=C(S(C)(=O)=O)C=1

Additional information on 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)-

Comprehensive Analysis of 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- (CAS No. 2870681-72-2)

The compound 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- (CAS No. 2870681-72-2) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This pyrazole derivative features a carboxaldehyde functional group at the 5-position and a methylsulfonyl substituent at the 3-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

One of the key reasons for the growing interest in 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- is its potential as a building block in medicinal chemistry. The pyrazole core is a common motif in many FDA-approved drugs, and the addition of a methylsulfonyl group enhances its reactivity and binding affinity to biological targets. Recent studies have explored its utility in designing kinase inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders. This aligns with the current trend in pharmaceutical research, where there is a high demand for small molecule inhibitors with improved efficacy and selectivity.

From a synthetic chemistry perspective, the carboxaldehyde group in 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- offers a reactive site for further functionalization, enabling the creation of diverse pyrazole-based scaffolds. This flexibility is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening. Moreover, the methylsulfonyl moiety can act as a hydrogen bond acceptor, influencing the compound's solubility and pharmacokinetic properties—a critical factor in drug development.

In the context of agrochemical applications, 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- has shown promise as a precursor for crop protection agents. The pyrazole ring is a common feature in many herbicides and insecticides, and the introduction of a sulfonyl group can enhance their environmental stability and target specificity. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for eco-friendly pest control solutions. Researchers are actively investigating how this compound can contribute to the development of next-generation agrochemicals with reduced ecological impact.

The compound's CAS No. 2870681-72-2 is frequently searched in academic and industrial databases, reflecting its importance in chemical synthesis and material science. Users often inquire about its physical and chemical properties, such as melting point, solubility, and stability under various conditions. Additionally, there is growing interest in its safety profile and handling guidelines, as researchers prioritize workplace safety and regulatory compliance. These queries highlight the need for comprehensive and up-to-date information on this compound.

Another area of interest is the scale-up synthesis of 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)-, particularly for industrial applications. Optimizing its production process to achieve high yields and purity is a key challenge for manufacturers. Recent advancements in green chemistry have also spurred investigations into more sustainable synthesis routes, such as catalytic methods or solvent-free reactions. These efforts align with the broader industry shift toward environmentally friendly chemical processes.

In summary, 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(methylsulfonyl)- (CAS No. 2870681-72-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structural features, including the pyrazole core, carboxaldehyde, and methylsulfonyl groups, make it a valuable intermediate for diverse applications. As research continues to uncover new uses for this molecule, its relevance in drug discovery, material science, and sustainable agriculture is expected to grow, solidifying its position as a key player in modern chemistry.